4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-(4-methoxyphenyl)-N-(2-methylphenyl)oxane-4-carboxamide
• InChI: InChI=1S/C20H23NO3/c1-15-5-3-4-6-18(15)21-19(22)20(11-13-24-14-12-20)16-7-9-17(23-2)10-8-16/h3-10H,11-14H2,1-2H3,(H,21,22)
• InChI Key: AGMFCWLLVCOIQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2(CCOCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide, also known as MMTP, is a chemical compound that has received attention in scientific research due to its potential as a therapeutic agent. MMTP is a tetrahydroisoquinoline derivative that has been synthesized and studied for its potential use in treating various diseases.

Mechanism of Action

4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide acts as a dopamine receptor agonist, which means it binds to and activates dopamine receptors in the brain. Dopamine is a neurotransmitter that plays a key role in regulating movement, motivation, and reward. By activating dopamine receptors, 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide can help alleviate symptoms of Parkinson's disease and potentially other disorders.
Biochemical and Physiological Effects
4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to its dopamine receptor agonist activity, 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide has been shown to have antioxidant and anti-inflammatory effects. 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide in lab experiments is that it has been well-studied and its synthesis method is well-established. 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide is also relatively stable and can be easily stored and transported. However, one limitation of using 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide in lab experiments is that it can be difficult to obtain in large quantities, which may limit its use in certain studies.

Future Directions

There are several potential future directions for research on 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide. One area of interest is its potential use in treating drug addiction. 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide has been shown to reduce drug-seeking behavior in animal models of addiction, and further research could explore its potential as a treatment for addiction in humans. Another potential area of research is the development of 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide derivatives with improved pharmacological properties or greater selectivity for specific dopamine receptor subtypes. Finally, 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide could be studied for its potential use in treating other neurological disorders, such as Huntington's disease or schizophrenia.

Synthesis Methods

4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide can be synthesized through a multistep process that involves the reaction of 4-methoxyphenylacetonitrile with 2-methylphenylmagnesium bromide, followed by reduction and cyclization reactions. The final product is obtained through a series of purification steps.

Scientific Research Applications

4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide has been studied for its potential use in treating various diseases, including Parkinson's disease, Alzheimer's disease, and drug addiction. In preclinical studies, 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide has shown promise as a dopamine receptor agonist, which could help alleviate symptoms of Parkinson's disease. 4-(4-methoxyphenyl)-N-(2-methylphenyl)tetrahydro-2H-pyran-4-carboxamide has also been shown to have neuroprotective effects in animal models of Alzheimer's disease.